5-[(2-nitrobenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(2-nitrobenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H10N2O7/c18-13(11-3-1-2-4-12(11)17(23)24)16-10-6-8(14(19)20)5-9(7-10)15(21)22/h1-7H,(H,16,18)(H,19,20)(H,21,22)
• InChI Key: AXRXIIZTCQUZPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H10N2O7
• Molecular Weight: 330.25 g/mol

Description

5-[(2-nitrobenzoyl)amino]isophthalic acid is a useful research compound. Its molecular formula is C15H10N2O7 and its molecular weight is 330.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.04880066 g/mol and the complexity rating of the compound is 508. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Material Applications

A variety of organic compounds, including those related to isophthalic acid, have been synthesized for diverse applications. The study by (Peiqi Xing et al., 2017) elaborates on the synthesis of organic salts formed by 2,4,6-triaminopyrimidine and selected carboxylic acids, demonstrating the utility of carboxylic acid derivatives in forming complex molecular structures through hydrogen bonding. This suggests potential pathways for synthesizing and utilizing compounds like 5-[(2-nitrobenzoyl)amino]isophthalic acid in materials science.

Catalytic and Sensor Applications

Research into metal-organic frameworks (MOFs) highlights the catalytic and sensor applications of compounds with structural similarities to this compound. For instance, (A. Karmakar et al., 2016) investigated MOFs with pyridyl-based isophthalic acid and their applications in catalysis and chemical sensing. These findings suggest that derivatives of isophthalic acid could play a role in the development of new catalytic materials and sensors.

Fluorescence Sensing

The study of coordination polymers based on isophthalic acid derivatives, such as those researched by (Nana Liu et al., 2018), emphasizes their potential in fluorescence sensing. The specific interactions with solvents and metal ions could inform the design of fluorescence-based sensors using this compound or related compounds.

Environmental Sensing and Monitoring

The work by (Prasenjit Das et al., 2018) on fluorescent probes for detecting nitroaromatic compounds in water highlights the environmental applications of nitro-substituted aromatic compounds. This suggests a potential research avenue for using this compound in environmental monitoring and pollution detection.